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Compound of Interest

Compound Name: pd 151746

Cat. No.: B1679112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of the

selective calpain inhibitor, PD 151746, in Dimethyl Sulfoxide (DMSO). Adherence to these

guidelines is crucial due to the compound's limited stability in solution.

Data Presentation: Physicochemical and Solubility
Properties
A summary of the key quantitative data for PD 151746 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 237.25 g/mol [1][2]

Appearance
Light orange to dark orange

solid
[1][3]

Purity ≥95% (HPLC) [3]

Solubility in DMSO
≥ 15 mg/mL (clear orange

solution)
[1][4]

40 mg/mL (168.6 mM) [2]

50 mg/mL (210.75 mM;

requires sonication)
[5]

Storage (Lyophilized)
-20°C, desiccated, stable for

36 months
[2]

Storage (in DMSO)

-20°C, use within 1 month to

prevent loss of potency. Aliquot

to avoid multiple freeze-thaw

cycles.

[2][6]

In-Solution Stability
Unstable in solution;

reconstitute just prior to use.
[3]

Experimental Protocols
Protocol for Reconstitution of PD 151746 in DMSO to
Create a Stock Solution
This protocol details the steps for dissolving lyophilized PD 151746 in DMSO to prepare a

concentrated stock solution.

Materials:

PD 151746 (lyophilized powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Water bath sonicator (optional, for higher concentrations)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing and Calculation:

Before opening, bring the vial of lyophilized PD 151746 to room temperature to prevent

condensation.

Calculate the required volume of DMSO to achieve the desired stock concentration. For

example, to prepare a 10 mM stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of PD 151746 (0.001 g):

Volume (L) = (0.001 g / 237.25 g/mol ) / 0.010 mol/L = 0.0004215 L = 421.5 µL

Therefore, add 421.5 µL of DMSO to 1 mg of PD 151746 to get a 10 mM stock solution.

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the PD 151746
powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The solution should be clear and orange.[1]

For higher concentrations (e.g., >40 mg/mL), brief sonication in a water bath may be

required to facilitate dissolution.[5] Avoid excessive heating.
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Aliquoting and Storage:

Once fully dissolved, immediately aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. This is critical to minimize waste and degradation

from repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month).[2][6] For longer-term

storage of the stock solution, -80°C is recommended and can extend stability for up to 2

years.[5][6]

Crucial Note on Stability: PD 151746 is unstable in solution.[3] It is strongly recommended

to prepare fresh solutions for each experiment or to use aliquots that have been stored for

no longer than one month.

Mandatory Visualizations
Experimental Workflow for PD 151746 Stock Solution
Preparation
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Preparation

Dissolution

Storage

Start: Equilibrate
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Calculate required
volume of DMSO for
desired concentration

Add calculated volume
of DMSO to vial

Vortex thoroughly
(1-2 minutes)

Optional: Sonicate for
higher concentrations

If needed

Aliquot into single-use
sterile tubes

Store at -20°C (≤1 month)
or -80°C (≤2 years)

End: Ready for use
in experiments
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Caption: Workflow for dissolving and storing PD 151746 in DMSO.
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Signaling Pathway Inhibition by PD 151746
PD 151746 is a selective inhibitor of calpains, a family of calcium-dependent cysteine

proteases. It exhibits over 20-fold greater selectivity for µ-calpain (calpain-1) over m-calpain

(calpain-2).[3] Calpains are involved in various cellular processes, and their dysregulation is

implicated in several pathologies.
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Caption: PD 151746 inhibits calcium-activated calpain signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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